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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

Comprehensive Safety Protocol: Handling Diallyl
Hexahydrophthalate

This document provides essential safety and logistical information for the handling and disposal
of Diallyl hexahydrophthalate (CAS No. 13846-31-6). The procedural guidance is designed
for researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Note on Chemical Data: Specific safety and toxicology data for Diallyl hexahydrophthalate
are limited. Therefore, as a precautionary measure, this guidance is supplemented with data
from the closely related and more thoroughly studied compound, Diallyl phthalate (CAS No.
131-17-9). Users should handle Diallyl hexahydrophthalate with the assumption that it may
share similar hazards.

Primary Hazard Identification

Diallyl hexahydrophthalate is classified as harmful to aquatic life with long-lasting effects.[1]
The related compound, Diallyl phthalate, presents a more extensive hazard profile, which
should be considered:

» Health Hazards: Harmful if swallowed or inhaled.[2][3][4] It may cause an allergic skin
reaction, skin irritation, and serious eye irritation.[2][3][5][6] It is also a lachrymator (a
substance that causes tearing).[3][4] Some data suggests it is a suspected mutagen and
may cause organ damage through prolonged or repeated exposure.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b075857?utm_src=pdf-interest
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://cameochemicals.noaa.gov/chemical/20104
https://solutions.covestro.com/api/uwsi/download?productNumber=00378470&country=US&language=EN&realSubstanceNumber=112000088436
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Physical Hazards: This substance is a combustible liquid.[2] It may polymerize when heated
or in the presence of a catalyst if not properly inhibited.[2]

e Environmental Hazards: The substance is very toxic to aquatic organisms and can cause
long-term adverse effects in the aquatic environment.[2][3][4][7] It must not be allowed to
enter the environment.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data, primarily from Diallyl phthalate safety
data sheets, to be used as a reference for handling Diallyl hexahydrophthalate.

Property Value Citations

C14H2004 (Diallyl

Molecular Formula hexahydrophthalate) [1]
Molecular Weight 246.26 g/mol (Diallyl phthalate)  [4][7][8]
Appearance Colorless to light yellow liquid [21[31[7]
Odor Slight [31[7]
Melting Point -70°C/-94 °F [21[31[7]
Boiling Point 167 °C @ 5 mmHg [7]
Flash Point 166 °C / 330.8 °F [21[31[7]
Specific Gravity 1.120 [7]
Autoignition Temperature 385-435°C [2][7]

No specific limits have been
Occupational Exposure Limits established by major [61[719]

regulatory bodies.

Operational and Disposal Plan

This section provides step-by-step guidance for the entire lifecycle of handling Diallyl
hexahydrophthalate in a laboratory setting.
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Pre-Handling and Area Preparation

o Risk Assessment: Before starting any work, perform a thorough risk assessment for the
planned procedure.

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[2][7][10]

o Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate spill
kit are readily accessible.

» Remove Incompatibles: Keep the work area clear of incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[2][7]

Required Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 or European
Standard EN166 standards.[7][11] If there is a significant risk of splashing, a face shield
must be worn in addition to goggles.[11][12][13]

e Skin Protection:

o Gloves: Wear unlined, chemical-resistant gloves (e.g., nitrile, neoprene).[11][12] Always
check the manufacturer's glove selection guide for chemical compatibility. Inspect gloves
for any signs of degradation before use and replace them immediately if contact occurs.
[11]

o Protective Clothing: A lab coat or chemical-resistant apron must be worn to protect against
skin contact.[2][7] Long pants and closed-toe shoes are required.[11]

o Respiratory Protection: If work cannot be conducted in a well-ventilated area or if
aerosols/mists are generated, a NIOSH/MSHA-approved respirator is required.[7][11] Use of
a respirator requires enroliment in a respiratory protection program, including fit testing and
medical evaluation.[11]
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Step-by-Step Handling Procedure

e Don all required PPE as specified above.

» Work within a designated and properly functioning chemical fume hood.

o Carefully open the container, avoiding splashes or the generation of mists.

» Use only compatible tools (e.g., glass, polyethylene) for transferring the chemical.
o Keep the container tightly closed when not in use.[7][10]

» After handling, wash hands and any exposed skin thoroughly with soap and water.[6][7][14]
Do not eat, drink, or smoke in the work area.[2][7][14]

Storage Requirements

» Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[6][7][10]
o Keep containers tightly sealed to prevent polymerization and contamination.[7]
» Store separately from incompatible materials (strong acids, bases, and oxidizers).[2][7]

Emergency and Disposal Plan
Spill Response Procedure

o Evacuate and Isolate: Immediately alert others in the area and isolate the spill.[5]
e Remove Ignition Sources: If combustible, remove all sources of ignition.[5]

o Don PPE: Wear appropriate PPE, including respiratory protection if necessary, before
attempting cleanup.

» Contain Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder
to soak up the spill.[2][3][7][15] Do not use combustible materials like sawdust on absorbent
pads that may react.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68015.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=00378470&country=US&language=EN&realSubstanceNumber=112000088436
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://metallographic.com/sds/Diallyl-Phthalate.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://metallographic.com/sds/Diallyl-Phthalate.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=00378470&country=US&language=EN&realSubstanceNumber=112000088436
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68015.pdf
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20104
https://cameochemicals.noaa.gov/chemical/20104
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10559453&countryCode=AT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Collect Waste: Carefully collect the absorbed material into a suitable, labeled, and sealed
container for hazardous waste disposal.[2][7][15]

o Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap
and water.

e Prevent Environmental Release: Do not allow the spilled material or cleanup runoff to enter
drains or waterways.[2][3][4][7][15]

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek medical attention.[3][7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[2][7] Seek medical attention if irritation or an
allergic reaction develops.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if it is safe to do so. Seek
immediate medical attention.[7][14]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[7][14]

Waste Disposal Procedure

» All waste containing Diallyl hexahydrophthalate, including empty containers and
contaminated cleanup materials, must be treated as hazardous waste.[4][7]

» Store waste in clearly labeled, sealed, and compatible containers.
¢ Do not mix with other waste streams.[4]

» Dispose of the waste through a licensed hazardous waste disposal company, following all
federal, state, and local regulations.[3][4][7][10]

Visual Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling and disposal of Diallyl

hexahydrophthalate.

Caption: Workflow for handling Diallyl hexahydrophthalate from preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b075857#personal-protective-equipment-for-handling-
diallyl-hexahydrophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b075857#personal-protective-equipment-for-handling-diallyl-hexahydrophthalate
https://www.benchchem.com/product/b075857#personal-protective-equipment-for-handling-diallyl-hexahydrophthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

